Cas no 1946807-79-9 (4-Bromo-5-chloro-3-nitropyridin-2-amine)

• Product Name: 4-Bromo-5-chloro-3-nitropyridin-2-amine
• CAS No: 1946807-79-9
• MF: C₅H₃BrClN₃O₂
• MW: 252.453218698502
• CID: 4709885
• Update Time: 2023-08-16

4-Bromo-5-chloro-3-nitropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-chloro-3-nitropyridin-2-amine

• Inchi： 1S/C5H3BrClN3O2/c6-3-2(7)1-9-5(8)4(3)10(11)12/h1H,(H2,8,9)
• InChI Key： NFIHUVMOQSYBFL-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C=1[N+](=O)[O-])N)Cl

Computed Properties

• Exact Mass: 250.90972 g/mol
• Monoisotopic Mass: 250.90972 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84.7
• Molecular Weight: 252.45